Cas no 5855-78-7 (5-amino-2-chloro-4-sulfobenzoic acid)
5855-78-7 structure
Product Name:5-amino-2-chloro-4-sulfobenzoic acid
CAS No:5855-78-7
MF:C7H6ClNO5S
MW:251.644239902496
MDL:MFCD00043914
CID:85469
PubChem ID:79952
Update Time:2025-04-18
5-amino-2-chloro-4-sulfobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-2-chloro-4-sulfobenzoic acid
- C.A. acid
- 3-amino-6-chloro-4-sulfobenzoic acid
- 5-Amino-2-chloro-4-sulphobenzoic acid
- AC1L2YG6
- AC1Q5TM9
- AR-1G7081
- Benzoic acid, 5-amino-2-chloro-4-sulfo-
- EINECS 227-468-0
- KB-244508
- 5-Amino-2-chloro-4-ulfobenzoic acid
- ND8QT3CDQ9
- DTXSID7064027
- SCHEMBL537604
- NS00033954
- 5855-78-7
- A853249
-
- MDL: MFCD00043914
- Inchi: 1S/C7H6ClNO5S/c8-4-2-6(15(12,13)14)5(9)1-3(4)7(10)11/h1-2H,9H2,(H,10,11)(H,12,13,14)
- InChI Key: JGSAMPZLJLDOKW-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)O)=CC(=C(C=1)S(=O)(=O)O)N
Computed Properties
- Exact Mass: 250.96558
- Monoisotopic Mass: 250.966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126A^2
- XLogP3: 0.7
Experimental Properties
- Density: 1.81
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.668
- PSA: 117.69
- LogP: 2.52910
5-amino-2-chloro-4-sulfobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K45146-10g |
5-amino-2-chloro-4-sulfobenzoic acid |
5855-78-7 | 95% | 10g |
$1280 | 2023-05-06 |
5-amino-2-chloro-4-sulfobenzoic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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